2-{[(5-methoxy-2-furoyl)amino]methyl}-N,N-dimethyl-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxamide

• IUPAC Name: 2-[[(5-methoxyfuran-2-carbonyl)amino]methyl]-N,N-dimethyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxamide
• InChI: InChI=1S/C16H21N5O4/c1-19(2)16(23)20-6-7-21-12(10-20)8-11(18-21)9-17-15(22)13-4-5-14(24-3)25-13/h4-5,8H,6-7,9-10H2,1-3H3,(H,17,22)
• InChI Key: ZJCMESCKUNGNON-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCN2C(=CC(=N2)CNC(=O)C3=CC=C(O3)OC)C1
• Molecular Formula: C16H21N5O4
• Molecular Weight: 347.37 g/mol

Description

This compound belongs to the class of chemicals that include pyrazole and pyrazine derivatives. These compounds are of interest in the field of organic chemistry for their diverse range of biological activities and potential applications in pharmaceuticals. The synthesis of such compounds involves multi-step chemical reactions that allow for the introduction of various functional groups, enhancing their chemical diversity and potential applications.

Synthesis Analysis

The synthesis of pyrazole and pyrazine derivatives typically involves the reaction of hydrazine with various carbonyl compounds. For example, the synthesis of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and pyrazolo[1,5-a]pyrimidine derivatives has been achieved through reactions involving acetylacetone or 2-(4-methoxybenzylidene)malononitrile, indicating a versatile approach for the synthesis of complex molecules like the one (Hassan, Hafez, & Osman, 2014).

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Compounds like this often interact with enzymes or receptors in the body, leading to a therapeutic effect.

Safety and Hazards

The safety and hazards associated with such compounds would depend on their specific biological activity. Typically, in vitro and in vivo toxicity studies are conducted to assess the safety profile.

Future Directions

Future research could involve optimizing the compound’s structure to improve its potency, selectivity, and pharmacokinetic properties. This could be achieved through a process known as structure-activity relationship (SAR) studies.